Benzene, 1-bromo-2-methoxy-4-(1-methylethyl)-

• IUPAC Name: 1-bromo-2-methoxy-4-propan-2-ylbenzene
• InChI: InChI=1S/C10H13BrO/c1-7(2)8-4-5-9(11)10(6-8)12-3/h4-7H,1-3H3
• InChI Key: GKVJIKIJDVVNHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)Br)OC
• Molecular Formula: C10H13BrO
• DSSTOX Substance ID: DTXSID90630678
• Molecular Weight: 229.11 g/mol
• CAS RN: 820258-23-9

Description

“Benzene, 1-bromo-2-methoxy-4-(1-methylethyl)-” is a chemical compound with the molecular formula C11H16OBr. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry.

Synthesis Analysis

The synthesis of such compounds typically involves multiple steps. For instance, a common method for synthesizing benzene derivatives involves a nitration step, a conversion from the nitro group to an amine, and a bromination step. The order of these steps can be crucial, as the presence of certain groups can influence the direction of subsequent reactions.

Molecular Structure Analysis

The molecular structure of “Benzene, 1-bromo-2-methoxy-4-(1-methylethyl)-” can be represented by the InChI string: InChI=1S/C11H16O/c1-8(2)10-7-9(3)5-6-11(10)12-4/h5-8H,1-4H3. This string provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Chemical Reactions Analysis

Benzene derivatives can undergo a variety of reactions. For example, they can participate in nucleophilic substitution reactions, where a nucleophile (a species that donates an electron pair) replaces a substituent on the benzene ring. The presence of electron-withdrawing groups can enhance the rate of these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Benzene, 1-bromo-2-methoxy-4-(1-methylethyl)-” can be determined from its molecular structure. For example, its molecular weight is 199.088. Other properties, such as boiling point and density, would need to be determined experimentally.

Mechanism of Action

The mechanism of action for reactions involving benzene derivatives often involves the initial addition of a nucleophile to the aromatic ring, followed by the loss of a leaving group. This two-step process is known as an addition-elimination mechanism.

Safety and Hazards

The safety and hazards associated with “Benzene, 1-bromo-2-methoxy-4-(1-methylethyl)-” would depend on various factors, including its physical and chemical properties, how it is handled and stored, and exposure levels. Detailed safety data would typically be provided in a Material Safety Data Sheet (MSDS).

Future Directions

The future directions for research on “Benzene, 1-bromo-2-methoxy-4-(1-methylethyl)-” could involve exploring its potential applications in various fields, such as medicine or materials science. Additionally, further studies could be conducted to better understand its reactivity and the mechanisms of its reactions.